molecular formula SmTl3 B14630879 lambda~1~-Thallanyl--samarium (3/1) CAS No. 53168-09-5

lambda~1~-Thallanyl--samarium (3/1)

Cat. No.: B14630879
CAS No.: 53168-09-5
M. Wt: 763.5 g/mol
InChI Key: GEGHGBGSLXMWSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lambda~1~-Thallanyl–samarium (3/1):

Preparation Methods

The preparation of lambda1-Thallanyl–samarium (3/1) involves the reaction of samarium with thallium under controlled conditions. The synthetic route typically includes the use of samarium metal and thallium salts in a solvent medium. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure the formation of the desired compound . Industrial production methods may involve scaling up this reaction using larger quantities of reactants and more robust equipment to handle the reaction conditions.

Chemical Reactions Analysis

Lambda~1~-Thallanyl–samarium (3/1) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like oxygen and halogens, reducing agents such as hydrogen, and various organic and inorganic ligands for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with oxygen can produce oxides of samarium and thallium .

Scientific Research Applications

Lambda~1~-Thallanyl–samarium (3/1) has several scientific research applications. In chemistry, it is used as a catalyst in various organic reactions due to its unique electronic properties. In biology, it is studied for its potential use in imaging and as a therapeutic agent. In medicine, it is explored for its potential in targeted drug delivery systems. In industry, it is used in the development of advanced materials with specific magnetic and electronic properties .

Mechanism of Action

The mechanism of action of lambda1-Thallanyl–samarium (3/1) involves its interaction with molecular targets through its unique electronic configuration. The samarium component can participate in redox reactions, while the thallium component can form strong bonds with various ligands. These interactions can influence molecular pathways and processes, making the compound useful in various applications .

Comparison with Similar Compounds

Lambda~1~-Thallanyl–samarium (3/1) can be compared with other samarium and thallium compounds. Similar compounds include samarium chloride, samarium oxide, and thallium iodide. What sets lambda1-Thallanyl–samarium (3/1) apart is its unique combination of samarium and thallium, which imparts distinct electronic and chemical properties not found in other compounds .

Properties

CAS No.

53168-09-5

Molecular Formula

SmTl3

Molecular Weight

763.5 g/mol

InChI

InChI=1S/Sm.3Tl

InChI Key

GEGHGBGSLXMWSX-UHFFFAOYSA-N

Canonical SMILES

[Sm].[Tl].[Tl].[Tl]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.